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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Foreword
A comprehensive search for detailed crystallographic data and experimental protocols for the

single-crystal X-ray diffraction of 1,2,5-Triphenylpyrrole did not yield specific results in the

public domain. The compound is indexed in chemical databases such as PubChem with the

chemical formula C22H17N[1]. However, detailed structural information including unit cell

parameters, bond lengths, and angles from single-crystal X-ray diffraction studies are not

readily available.

Due to the similarity in nomenclature, searches often lead to information on 1,3,5-

Triphenylpyrazole, a distinct heterocyclic compound with the chemical formula C21H16N2.

Extensive crystallographic data is available for this pyrazole derivative. This guide will,

therefore, provide a detailed technical overview of the crystal structure of 1,3,5-

Triphenylpyrazole as a comprehensive example of a closely related triphenyl-substituted

heterocycle.

In-depth Technical Guide: Crystal Structure of 1,3,5-
Triphenylpyrazole
This section provides a detailed overview of the crystal structure of 1,3,5-Triphenylpyrazole,

including its crystallographic data, synthesis, and molecular structure.
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Crystallographic Data Summary
The crystal structure of 1,3,5-Triphenylpyrazole has been determined by single-crystal X-ray

diffraction. The key crystallographic parameters are summarized in the table below for clear

comparison and reference.

Parameter Value

Chemical Formula C21H16N2

Molar Mass 296.4 g/mol

Crystal System Orthorhombic

Space Group F d d 2

Unit Cell Dimensions

a 29.627 Å

b 36.790 Å

c 5.865 Å

α, β, γ 90.000°

Volume 6387.1 Å³

Z (Molecules per unit cell) 16

Calculated Density 1.232 g/cm³

Residual Factor (R-factor) 0.0557

COD Number 7118111

Table 1: Crystallographic data for 1,3,5-Triphenylpyrazole.[2]

Experimental Protocols
The synthesis and crystallization of 1,3,5-Triphenylpyrazole and its derivatives are well-

established. The following sections detail the methodologies for synthesis and single-crystal

growth.
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2.1. Synthesis of 1,3,5-Tris(1-phenyl-1H-pyrazol-5-yl)benzenes

A common synthetic route to obtain phenyl-substituted pyrazoles involves the cyclization

reaction of an enaminone with a hydrazine derivative.

Materials:

1,3,5-tris(3-dimethylamino-1-oxoprop-2-en-yl)benzene (enaminone precursor)

Phenylhydrazine

4-Toluenesulfonic acid (catalyst)

Ethanol (solvent)

Procedure:

The enaminone precursor is synthesized according to established literature methods.

A mixture of the enaminone, phenylhydrazine, and a catalytic amount of 4-toluenesulfonic

acid is prepared in ethanol.

The reaction mixture is refluxed for a specified period, typically several hours, to ensure

complete cyclization.

The progress of the reaction can be monitored using techniques such as Thin Layer

Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature to allow for the

precipitation of the crude product.

The solid product is collected by filtration, washed with cold ethanol to remove impurities,

and dried.

Further purification can be achieved by recrystallization from a suitable solvent.[3][4]

2.2. Single Crystal Growth
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High-quality single crystals suitable for X-ray diffraction are typically grown using slow

evaporation or diffusion techniques.

Procedure:

A saturated solution of the purified 1,3,5-Triphenylpyrazole derivative is prepared in a

suitable solvent or solvent mixture (e.g., dichloromethane/diethyl ether).

The solution is filtered to remove any particulate matter.

The filtered solution is left undisturbed in a loosely covered container to allow for the slow

evaporation of the solvent at room temperature.

Alternatively, a slow diffusion method can be employed where a less soluble solvent is

carefully layered on top of the saturated solution.

Over a period of several days to weeks, single crystals of sufficient size and quality for X-ray

diffraction analysis will form.[5]

Visualization of the Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis and crystallization of

1,3,5-Triphenylpyrazole derivatives.
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Synthesis and Crystallization Workflow for 1,3,5-Triphenylpyrazole Derivatives.
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Molecular Structure
The molecular structure of 1,3,5-Triphenylpyrazole consists of a central five-membered

pyrazole ring substituted with three phenyl groups at positions 1, 3, and 5. The phenyl rings are

typically not coplanar with the pyrazole ring, exhibiting varying dihedral angles. This non-planar

conformation is a common feature in such multi-aryl substituted heterocyclic systems and

influences the crystal packing and intermolecular interactions. The specific arrangement of the

phenyl groups can give rise to different crystalline polymorphs with distinct physical properties.

The supramolecular architecture is often governed by a combination of van der Waals forces

and, in some derivatives, hydrogen bonding or π-π stacking interactions.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1,2,5-Triphenylpyrrole | C22H17N | CID 626419 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1,3,5-Triphenylpyrazole | C21H16N2 | CID 626614 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. Synthesis, Crystal Structure, and Supramolecular Understanding of 1,3,5-Tris(1-phenyl-
1H-pyrazol-5-yl)benzenes - PMC [pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Crystal Structure of 1,2,5-Triphenylpyrrole: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15349035#crystal-structure-of-1-2-5-triphenylpyrrole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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